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Compound of Interest

Compound Name: Grasshopper ketone

Cat. No.: B15590532 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the natural sources of Grasshopper
ketone, a C13-norisoprenoid with potential applications in drug development and as a

phytotoxin. The document summarizes known natural occurrences, presents available

quantitative data, details experimental protocols for its isolation, and illustrates the biosynthetic

pathway and experimental workflows.

Natural Occurrences of Grasshopper Ketone
Grasshopper ketone has been identified in a limited number of species across the animal and

plant kingdoms. Its natural sources are diverse, ranging from insect defensive secretions to

various plant tissues. The primary reported natural sources are detailed below.

Table 1: Summary of Natural Sources of Grasshopper Ketone
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Kingdom Species
Common
Name

Part(s)
Containing the
Compound

Citation(s)

Animalia
Romalea

microptera

Eastern Lubber

Grasshopper

Defensive

Secretions
[1][2]

Plantae
Sinocrassula

indica
- Whole Herbs [3]

Plantae
Schisandra

sphenanthera

Chinese

Magnolia Vine
Fruits, Stems [4][5]

Plantae Inula japonica
Japanese

Elecampane
Flowers [6]

Grasshopper ketone is also generally referred to as a plant, algal, and marine metabolite,

suggesting a broader distribution in nature than has been specifically documented.[7]

Quantitative Analysis
Quantitative data on the concentration of Grasshopper ketone in its natural sources is scarce

in the available scientific literature. The most specific data comes from the isolation of its

glycosylated form from Sinocrassula indica.

Table 2: Quantitative Data for Grasshopper Ketone and its Glycoside
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Species Compound
Part(s)
Analyzed

Method
Yield/Conce
ntration

Citation(s)

Sinocrassula

indica

Grasshopper

ketone 3-O-

primveroside

Air-dried

whole herbs

Methanolic

extraction

followed by

chromatograp

hy

0.0011%

(42.8 mg

from 3.8 kg of

n-BuOH-

soluble

fraction)

[8]

Romalea

microptera

Grasshopper

ketone

Defensive

Secretions
Not Reported

Data not

available
-

Schisandra

sphenanthera

Grasshopper

ketone
Fruits, Stems Not Reported

Data not

available
-

Inula japonica
Grasshopper

ketone
Flowers Not Reported

Data not

available
-

While direct quantitative data for Grasshopper ketone is limited, studies on other C13-

norisoprenoids in plants, such as in grapes, can provide an order-of-magnitude expectation for

researchers, with concentrations typically falling in the µg/L to mg/kg range depending on the

specific compound and plant matrix.

Biosynthesis of Grasshopper Ketone
Grasshopper ketone belongs to the megastigmane class of C13-norisoprenoids.[7][9][10][11]

These compounds are typically formed from the oxidative degradation of carotenoids, with β-

carotene being a common precursor. The biosynthesis involves enzymatic cleavage of the

carotenoid backbone, followed by further modifications such as hydroxylation and oxidation.
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Carotenoid Precursor

Oxidative Cleavage

C13-Norisoprenoid Intermediates

Final Product

β-Carotene (C40)

Carotenoid Cleavage
Dioxygenase (CCD)

Enzymatic Cleavage

β-Ionone

Hydroxylated Intermediates

Hydroxylation &
Oxidation Steps

Grasshopper Ketone

Further Modifications

 

Start:
Air-dried S. indica

Methanol Reflux
Extraction

Solvent Partitioning
(n-Hexane, EtOAc, n-BuOH)

Silica Gel Column
Chromatography

n-BuOH fraction

ODS Column
Chromatography

Preparative HPLC

Isolated Glycoside:
Grasshopper ketone

3-O-primveroside

Enzymatic Hydrolysis
(Naringinase)

Final Preparative HPLC

End Product:
Grasshopper Ketone
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Start:
Romalea microptera

Mechanical Stimulation
& Secretion Collection

Solvent Extraction
(e.g., Dichloromethane)

Filtration

Concentration
(Nitrogen Stream)

Flash Column Chromatography
(Silica Gel)

Preparative HPLC

Fraction Pooling

End Product:
Grasshopper Ketone

 

Start:
Dried Plant Material

Solvent Extraction
(e.g., Ethanol)

Liquid-Liquid Partitioning
(e.g., EtOAc/Water)

Silica Gel Column
Chromatography

Organic Phase

Sephadex LH-20
Chromatography

Fraction Pooling

Preparative HPLC

End Product:
Grasshopper Ketone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15590532?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

